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Compound of Interest

Compound Name: Cinnamyl pieprazine hydrochloride

Cat. No.: B1143233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The cinnamyl piperazine scaffold is a privileged structural motif in medicinal chemistry,

demonstrating a remarkable diversity of biological activities. This technical guide provides an

in-depth overview of the synthesis, biological evaluation, and mechanisms of action of cinnamyl

piperazine derivatives, with a focus on their potential as therapeutic agents. The information

presented herein is intended to serve as a comprehensive resource for researchers and

professionals involved in drug discovery and development.

Synthesis of Cinnamyl Piperazine Derivatives
A general and versatile method for the synthesis of 1-cinnamyl-4-substituted piperazine

derivatives involves the nucleophilic substitution reaction between a substituted piperazine and

a cinnamyl halide, such as cinnamyl chloride or bromide. The reaction is typically carried out in

an organic solvent in the presence of a base to neutralize the hydrohalic acid formed.

A schematic for this synthesis is presented below:
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Piperazine Derivatives: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143233#biological-activity-of-cinnamyl-piperazine-
derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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